3-((1-(5-Methylisoxazole-4-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C15H15N5O3/c1-10-12(8-19-23-10)15(21)20-6-2-3-11(9-20)22-14-13(7-16)17-4-5-18-14/h4-5,8,11H,2-3,6,9H2,1H3
• InChI Key: DOLWZONNRCNQGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)N2CCCC(C2)OC3=NC=CN=C3C#N
• Molecular Formula: C15H15N5O3
• Molecular Weight: 313.31 g/mol

Description

3-((1-(5-Methylisoxazole-4-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile, also known as MP-10, is a synthetic compound that has shown promising results in scientific research. It belongs to the class of pyrazine carbonitriles and has been studied for its potential applications in various fields, including medicinal chemistry and neuroscience.

Scientific Research Applications

Synthesis and Reactivity

The synthesis and reactivity of compounds related to "3-((1-(5-Methylisoxazole-4-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile" involve complex reactions leading to various derivatives with potential for further chemical and pharmacological investigation. For instance, research has detailed the formation of pyrazole-4-carbonitrile derivatives through reactions with hydrazine hydrate and the creation of pyridine and fused pyridine derivatives showcasing the compound's versatility in heterocyclic chemistry (Abdallah, 2007), (Al-Issa, 2012).

Biological Activities

The exploration of new compounds derived from "this compound" extends to assessing their biological activities. Studies have synthesized novel pyrazole, pyridine, and pyrimidine derivatives, examining their potential anti-inflammatory, antimicrobial, and anticancer properties. This highlights the compound's foundational role in the development of new therapeutic agents (Elewa et al., 2021), (Mekheimer, 1994).

Utility in Heterocyclic Synthesis

The utility of compounds structurally related to "this compound" in heterocyclic synthesis is well-documented. Research demonstrates their effectiveness in constructing novel pyrazole and thiazole derivatives, further showcasing the chemical versatility and potential applications in medicinal chemistry and drug design (Khalil et al., 2017).

Mechanism of Action

Target of Action

The compound contains a piperidine ring and an isoxazole moiety. Piperidine derivatives are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Isoxazole derivatives also have diverse biological activities . .

Mode of Action

The mode of action would depend on the specific targets this compound interacts with. Generally, compounds with these moieties can bind with high affinity to multiple receptors , but the exact interactions would need to be determined experimentally.

Biochemical Pathways

Without specific information, it’s difficult to say which biochemical pathways this compound might affect. Compounds with similar structures have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, and others .